Cas no 2034273-51-1 (6-((tetrahydrofuran-2-yl)methoxy)-N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)nicotinamide)

• Product Name: 6-((tetrahydrofuran-2-yl)methoxy)-N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)nicotinamide
• CAS No: 2034273-51-1
• MF: C₂₀H₂₂N₆O₃
• MW: 394.427083492279
• CID: 5941574
• PubChem ID: 121017312
• Update Time: 2025-06-11

6-((tetrahydrofuran-2-yl)methoxy)-N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)nicotinamide Chemical and Physical Properties

Names and Identifiers

• 6-((tetrahydrofuran-2-yl)methoxy)-N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)nicotinamide
• 2034273-51-1
• AKOS026689578
• N-[[1-(4-methylphenyl)tetrazol-5-yl]methyl]-6-(oxolan-2-ylmethoxy)pyridine-3-carboxamide
• N-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-6-[(oxolan-2-yl)methoxy]pyridine-3-carboxamide
• F6475-2489

• Inchi： 1S/C20H22N6O3/c1-14-4-7-16(8-5-14)26-18(23-24-25-26)12-22-20(27)15-6-9-19(21-11-15)29-13-17-3-2-10-28-17/h4-9,11,17H,2-3,10,12-13H2,1H3,(H,22,27)
• InChI Key： NISJKLQWKNJRTB-UHFFFAOYSA-N
• SMILES： O1CCCC1COC1C=CC(C(NCC2=NN=NN2C2C=CC(C)=CC=2)=O)=CN=1

Computed Properties

• Exact Mass: 394.17533859g/mol
• Monoisotopic Mass: 394.17533859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 104Ų

Additional information on 6-((tetrahydrofuran-2-yl)methoxy)-N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)nicotinamide

Comprehensive Analysis of 6-((tetrahydrofuran-2-yl)methoxy)-N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)nicotinamide (CAS No. 2034273-51-1)

The compound 6-((tetrahydrofuran-2-yl)methoxy)-N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)nicotinamide (CAS No. 2034273-51-1) is a structurally intricate molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique combination of a tetrahydrofuran moiety, a nicotinamide backbone, and a p-tolyl tetrazole group makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel small molecules like 6-((tetrahydrofuran-2-yl)methoxy)-N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)nicotinamide has surged, driven by advancements in drug discovery and precision medicine. This compound's structural features align with current trends in fragment-based drug design, where smaller, modular components are assembled to create highly specific and potent therapeutics. Its tetrahydrofuran ring, for instance, is known to enhance bioavailability, a critical factor in modern pharmacokinetic optimization.

One of the most frequently searched questions in the context of this compound is: "What are the potential applications of 6-((tetrahydrofuran-2-yl)methoxy)-N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)nicotinamide in cancer research?" Preliminary studies suggest that its nicotinamide core may play a role in modulating cellular metabolism, a hallmark of cancer progression. Additionally, the p-tolyl tetrazole group could contribute to selective binding to overexpressed receptors in tumor cells, making it a candidate for targeted therapy.

Another area of interest is the compound's potential in neurodegenerative disease research. The tetrahydrofuran moiety is often associated with blood-brain barrier penetration, a desirable property for CNS drug development. Researchers are exploring whether this molecule could address unmet needs in conditions like Alzheimer's or Parkinson's disease, where neuroinflammation and oxidative stress are key pathological features.

The synthesis of 6-((tetrahydrofuran-2-yl)methoxy)-N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)nicotinamide involves multi-step organic reactions, including O-alkylation and amide coupling. These processes are often optimized for scalability and yield, reflecting the growing emphasis on green chemistry principles in pharmaceutical manufacturing. The compound's CAS No. 2034273-51-1 serves as a unique identifier, ensuring accurate referencing in patents and scientific literature.

From a computational chemistry perspective, this molecule's 3D conformation and electronic properties are being modeled to predict its binding affinity for various targets. Such in silico studies are increasingly popular, as they reduce the need for extensive in vitro screening, aligning with the industry's shift toward AI-driven drug discovery.

In summary, 6-((tetrahydrofuran-2-yl)methoxy)-N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)nicotinamide represents a fascinating intersection of structural complexity and therapeutic potential. Its relevance to cutting-edge research areas like oncology, neurology, and computational drug design ensures its continued prominence in scientific discourse. As more data emerges, this compound may well become a cornerstone in the development of next-generation therapeutics.